molecular formula C10H7ClN4O4 B8276449 1-(2,4-Dinitrophenyl)-4-(chloromethyl)imidazole

1-(2,4-Dinitrophenyl)-4-(chloromethyl)imidazole

Cat. No. B8276449
M. Wt: 282.64 g/mol
InChI Key: CGLFAYBKZCXUTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,4-Dinitrophenyl)-4-(chloromethyl)imidazole is a useful research compound. Its molecular formula is C10H7ClN4O4 and its molecular weight is 282.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,4-Dinitrophenyl)-4-(chloromethyl)imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,4-Dinitrophenyl)-4-(chloromethyl)imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(2,4-Dinitrophenyl)-4-(chloromethyl)imidazole

Molecular Formula

C10H7ClN4O4

Molecular Weight

282.64 g/mol

IUPAC Name

4-(chloromethyl)-1-(2,4-dinitrophenyl)imidazole

InChI

InChI=1S/C10H7ClN4O4/c11-4-7-5-13(6-12-7)9-2-1-8(14(16)17)3-10(9)15(18)19/h1-3,5-6H,4H2

InChI Key

CGLFAYBKZCXUTP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N2C=C(N=C2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Chloromethyl)imidazole hydrochloride (790 mg) was dissolved in 20 ml of acetonitrile. To this solution was added 713 μL of 2,4-dinitrofluorobenzene and 2.14 g of potassium carbonate. The reaction mixture was stirred at room temperature overnight. The reaction mixture was concentrated under reduced pressure and the residue was partitioned between ethyl acetate and water. The organic layer was dried (sodium sulfate) and concentrated. The crude reaction product was purified by flash silica gel chromatography (8:2 ethyl acetate-hexane elution) to give 745 mg of the title compound.
Quantity
790 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
713 μL
Type
reactant
Reaction Step Two
Quantity
2.14 g
Type
reactant
Reaction Step Two

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